N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide

• CAS No.: 477313-87-4
• Molecular Formula: C22H15Br2N3O2S
• Molecular Weight: 545.2 g/mol
• IUPAC Name: N-(2-bromophenyl)-2-[3-(4-bromophenyl)-4-oxoquinazolin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C22H15Br2N3O2S/c23-14-9-11-15(12-10-14)27-21(29)16-5-1-3-7-18(16)26-22(27)30-13-20(28)25-19-8-4-2-6-17(19)24/h1-12H,13H2,(H,25,28)
• InChI Key: DOUSKMBRSGUDPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3Br)C4=CC=C(C=C4)Br

Description

N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H15Br2N3O2S and its molecular weight is 545.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, focusing on antimicrobial, anticancer, and other pharmacological properties.

Chemical Structure and Properties

The compound has a complex chemical structure characterized by a quinazoline core and a bromophenyl moiety. Its molecular formula is $C_{23}H_{18}BrN_3O_2S$, and it features various functional groups that contribute to its biological activity.

Table 1: Structural Information

Property	Value
Molecular Formula	C23H18BrN3O2S
Molecular Weight	480.03758 g/mol
SMILES	CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3N=C2SCC(=O)NC4=CC=C(C=C4)Br
InChI	InChI=1S/C23H18BrN3O2S/c1-15...

Anticancer Activity

The anticancer potential of quinazoline derivatives has been extensively studied. The compound's structure suggests it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. For example, related compounds have been evaluated against estrogen receptor-positive human breast adenocarcinoma cells (MCF7) and showed significant cytotoxicity .

Case Study: A recent study demonstrated that certain quinazoline derivatives exhibited IC50 values in the low micromolar range against breast cancer cell lines, indicating strong anticancer activity . This suggests that N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide may also possess similar properties.

Mechanistic Insights

Molecular docking studies have been employed to elucidate the binding interactions between quinazoline derivatives and their biological targets. These studies often reveal that the presence of electron-withdrawing groups enhances binding affinity to target proteins involved in cancer progression and microbial resistance mechanisms .

Table 2: Summary of Biological Activities

Activity Type	Observed Effects
Antimicrobial	Effective against Gram-positive/negative bacteria; potential antifungal activity
Anticancer	Significant cytotoxicity against MCF7 cells; potential for apoptosis induction
Mechanism	Inhibition of metabolic pathways; interference with cell cycle progression

Scientific Research Applications

Structural Characteristics

The compound features a complex structure that includes:

• Molecular Formula : C23H18BrN3O2S
• Molecular Weight : Approximately 480.37 g/mol
• Key Functional Groups :
  • A bromophenyl group
  • A quinazolinone moiety
  • A sulfanyl acetamide linkage

The presence of these functional groups suggests potential interactions with biological targets, making it a candidate for various therapeutic applications.

Anticancer Properties

Research indicates that derivatives of quinazoline compounds exhibit notable anticancer properties. The structure of N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide suggests it may function as an anticancer agent by inhibiting tumor growth or inducing apoptosis in cancer cells.

Studies have shown that quinazoline derivatives can target multiple pathways involved in cancer progression, including:

• Inhibition of Kinases : Many quinazoline derivatives act as kinase inhibitors, which are crucial for cancer cell signaling and proliferation.
• Induction of Apoptosis : Some studies have demonstrated that these compounds can trigger apoptotic pathways in various cancer cell lines.

Antimicrobial Activity

The compound's structural components may also confer antimicrobial properties. Compounds featuring sulfanyl and bromophenyl groups have been studied for their efficacy against bacterial and fungal infections.

Research has indicated that:

• Bactericidal Effects : Compounds with similar structures have shown effectiveness against Gram-positive and Gram-negative bacteria.
• Fungal Inhibition : Certain derivatives have exhibited antifungal activity, suggesting potential applications in treating fungal infections.

Case Studies and Research Findings

Several studies provide insights into the applications of this compound:

• Anticancer Activity :
  • A study published in 2019 explored the anticancer effects of related compounds and found significant cytotoxicity against several cancer cell lines, including breast and colon cancers . The mechanism was attributed to the inhibition of specific signaling pathways involved in tumor growth.
• Antimicrobial Studies :
  • Research has shown that similar quinazoline derivatives possess broad-spectrum antimicrobial activity. For instance, compounds derived from the quinazoline framework were effective against both bacterial and fungal strains .
• Pharmacological Insights :
  • The review on Mannich bases highlighted the diverse biological activities associated with structurally related compounds, including anti-inflammatory and analgesic effects . This suggests that N-(2-bromophenyl)-2-{[3-(4-bromophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}acetamide may also exhibit similar pharmacological properties.